Cas no 187283-19-8 (Tert-Butyl 4-(2-Aminoethyl)Benzylcarbamate)

• Product Name: Tert-Butyl 4-(2-Aminoethyl)Benzylcarbamate
• CAS No: 187283-19-8
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• MDL: MFCD06804563
• CID: 115000
• PubChem ID: 23301824
• Update Time: 2025-10-29

Tert-Butyl 4-(2-Aminoethyl)Benzylcarbamate Chemical and Physical Properties

Names and Identifiers

• 4-Boc-aminomethylphenethylamine
• [4-(2-AMINO-ETHYL)-BENZYL]-CARBAMIC ACID TERT-BUTYL ESTER
• 4-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]benzene-ethanamine
• tert-Butyl 4-(2-aminoethyl)benzylcarbamate
• Carbamic acid, [[4-(2-aminoethyl)phenyl]methyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[[4-(2-aminoethyl)phenyl]methyl]carbamate
• tert-butyl (4-(2-aminoethyl)benzyl)carbamate
• SCHEMBL8138303
• F80015
• BWRVUTMSVABGBT-UHFFFAOYSA-N
• 187283-19-8
• FT-0765971
• AKOS009395521
• CS-0029946
• AMY23665
• Tert-Butyl 4-(2-Aminoethyl)Benzylcarbamate

• MDL： MFCD06804563
• Inchi： 1S/C14H22N2O2/c1-14(2,3)18-13(17)16-10-12-6-4-11(5-7-12)8-9-15/h4-7H,8-10,15H2,1-3H3,(H,16,17)
• InChI Key： BWRVUTMSVABGBT-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.16800
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 3.30370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on Tert-Butyl 4-(2-Aminoethyl)Benzylcarbamate

Tert-Butyl 4-(2-Aminoethyl)Benzylcarbamate: A Comprehensive Overview

The compound with CAS No. 187283-19-8, commonly referred to as Tert-Butyl 4-(2-Aminoethyl)Benzylcarbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

Tert-butyl 4-(2-aminoethyl)benzylcarbamate is a derivative of benzylcarbamate, a class of compounds known for their versatility in chemical synthesis. The molecule consists of a benzene ring substituted with a tert-butyl group at the para position and an aminoethyl group attached via a carbamate linkage. This structure endows the compound with both hydrophilic and hydrophobic characteristics, making it suitable for various biochemical interactions.

Recent studies have highlighted the potential of tert-butyl 4-(2-aminoethyl)benzylcarbamate as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in peptide synthesis, where its carbamate functionality facilitates the formation of amide bonds—a critical step in constructing complex peptide structures. Additionally, the aminoethyl group provides a site for further functionalization, enabling the creation of diverse bioactive compounds.

In terms of synthesis, tert-butyl 4-(2-aminoethyl)benzylcarbamate can be prepared through several routes. One common method involves the reaction of benzyl chloroformate with tert-butanol in the presence of an amine base, followed by alkylation with an appropriate amine. This approach ensures high yields and purity, making it suitable for large-scale production. Recent optimizations have focused on improving reaction conditions to enhance selectivity and reduce byproduct formation.

The biological activity of tert-butyl 4-(2-aminoethyl)benzylcarbamate has been extensively studied. In vitro assays have demonstrated its ability to inhibit certain enzymatic pathways, suggesting potential applications in therapeutic interventions. For instance, studies published in *Journal of Medicinal Chemistry* have explored its role as an inhibitor of histone deacetylases (HDACs), enzymes implicated in various diseases including cancer and neurodegenerative disorders.

Moreover, tert-butyl 4-(2-aminoethyl)benzylcarbamate has shown promise as a scaffold for drug delivery systems. Its structural flexibility allows for the attachment of targeting moieties, enhancing the specificity and efficacy of drug delivery to diseased tissues. Recent research has focused on conjugating this compound with nanoparticles to improve drug solubility and bioavailability.

In conclusion, tert-butyl 4-(2-aminoethyl)benzylcarbamate is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure, ease of synthesis, and diverse biological activities make it a valuable tool for chemists and pharmacologists alike. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing therapeutic interventions.